Cas no 67273-41-0 (1H-Benzimidazole, 2-(6-methyl-3-pyridinyl)-)
67273-41-0 structure
Product Name:1H-Benzimidazole, 2-(6-methyl-3-pyridinyl)-
CAS No:67273-41-0
MF:C13H11N3
MW:209.246542215347
CID:395081
PubChem ID:754376
Update Time:2025-04-19
1H-Benzimidazole, 2-(6-methyl-3-pyridinyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Benzimidazole, 2-(6-methyl-3-pyridinyl)-
- 2-(6-methylpyridin-3-yl)-1H-benzimidazole
- 2-(2-methylpyridin-5-yl) benzimidazole
- AKOS001016956
- DTXSID70353813
- SMR000504879
- 2-(2-methylpyridin-5-yl)benzimidazole
- 2-(6-Methyl-pyridin-3-yl)-1H-benzoimidazole
- SCFVRBDHVFEHCW-UHFFFAOYSA-N
- HMS2814I09
- MLS001204901
- Z56755610
- 67273-41-0
- Cambridge id 5276976
- SCHEMBL3335441
- CHEMBL1589334
- CBDivE_015413
-
- Inchi: 1S/C13H11N3/c1-9-6-7-10(8-14-9)13-15-11-4-2-3-5-12(11)16-13/h2-8H,1H3,(H,15,16)
- InChI Key: SCFVRBDHVFEHCW-UHFFFAOYSA-N
- SMILES: N1C(C2C=NC(C)=CC=2)=NC2C=CC=CC1=2
Computed Properties
- Exact Mass: 209.09543
- Monoisotopic Mass: 209.095297364g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 243
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 41.6Ų
Experimental Properties
- PSA: 41.57
1H-Benzimidazole, 2-(6-methyl-3-pyridinyl)- Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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